2H-Azepin-7-amine, 3,4,5,6-tetrahydro-N-(phenylmethyl)-

• CAS No.: 7048-72-8
• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: N-benzyl-3,4,5,6-tetrahydro-2H-azepin-7-amine
• InChI: InChI=1S/C13H18N2/c1-3-7-12(8-4-1)11-15-13-9-5-2-6-10-14-13/h1,3-4,7-8H,2,5-6,9-11H2,(H,14,15)
• InChI Key: DKKOGBSTGPXBRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NCC1)NCC2=CC=CC=C2

Description

2H-Azepin-7-amine, 3,4,5,6-tetrahydro-N-(phenylmethyl)- is a seven-membered heterocyclic compound containing nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-Azepin-7-amine, 3,4,5,6-tetrahydro-N-(phenylmethyl)- can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of hexamethylenimine with benzylamine under acidic conditions can lead to the formation of the desired azepine derivative .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

2H-Azepin-7-amine, 3,4,5,6-tetrahydro-N-(phenylmethyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amine derivatives .

Scientific Research Applications

2H-Azepin-7-amine, 3,4,5,6-tetrahydro-N-(phenylmethyl)- has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs for treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2H-Azepin-7-amine, 3,4,5,6-tetrahydro-N-(phenylmethyl)- involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Benzodiazepines: Known for their sedative and anxiolytic properties.

Oxazepines: Exhibiting diverse biological activities, including anticonvulsant and antipsychotic effects.

Thiazepines: Used in the treatment of various medical conditions due to their pharmacological properties.

Uniqueness

Its seven-membered ring structure with nitrogen atoms provides distinct chemical properties that can be leveraged in various scientific and industrial applications .